Cas no 264602-74-6 (7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline is a brominated tetrahydroisoquinoline derivative with a rigid, fused-ring structure. Its key advantages include its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. The presence of the bromine atom at the 7-position enables further functionalization via cross-coupling reactions, while the 4,4-dimethyl substitution enhances steric stability. This compound is valuable in medicinal chemistry research for constructing isoquinoline-based scaffolds, which are prevalent in bioactive molecules. Its well-defined structure and reactivity make it suitable for applications in drug discovery and heterocyclic chemistry. High purity and consistent quality ensure reliable performance in synthetic workflows.

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline structure

264602-74-6 structure

Product Name:7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline

CAS No:264602-74-6

MF:C₁₁H₁₄BrN

MW:240.139562129974

MDL:MFCD16618984

CID:2092867

PubChem ID:22626874

Update Time:2025-11-02

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
- 7-bromo-1,2,3,4-tetrahydro-4,4-dimethylIsoquinoline
- 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-isoquinoline
- NOMMPPJSKTYNEA-UHFFFAOYSA-N
- 264602-74-6
- EN300-7546574
- DA-35808
- CS-0450511
- SCHEMBL7680539
- AKOS016344413
- 7-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
- Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-
- SB36285
- MDL： MFCD16618984
- Inchi： 1S/C11H14BrN/c1-11(2)7-13-6-8-5-9(12)3-4-10(8)11/h3-5,13H,6-7H2,1-2H3
- InChI Key： NOMMPPJSKTYNEA-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CNCC2(C)C

Computed Properties

Exact Mass: 239.03096Da
Monoisotopic Mass: 239.03096Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12Å²

7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143024-1g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	264602-74-6	95%	1g	$574	2021-08-05
Alichem	A189005509-1g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	264602-74-6	95%	1g	$490.05	2023-09-02
TRC	B800793-10mg	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	264602-74-6		10mg	$ 50.00	2022-06-06
TRC	B800793-50mg	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	264602-74-6		50mg	$ 135.00	2022-06-06
TRC	B800793-100mg	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	264602-74-6		100mg	$ 210.00	2022-06-06
Chemenu	CM143024-1g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	264602-74-6	95%	1g	$1121	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0330-1g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-isoquinoline	264602-74-6	96%	1g	6767.38CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0330-5g	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-isoquinoline	264602-74-6	96%	5g	25424.31CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0330-500mg	7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydro-isoquinoline	264602-74-6	96%	500mg	3807.71CNY	2021-05-08
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